Cas no 1093659-90-5 (Ezetimibe-d)

• Product Name: Ezetimibe-d
• CAS No: 1093659-90-5
• MF: C₂₄H₁₇D₄F₂NO₃
• MW: 413.450
• CID: 1061278
• Update Time: 2025-06-06

Ezetimibe-d Chemical and Physical Properties

Names and Identifiers

• Ezetimibe-d4
• Ezetimibe d4
• (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone-d4
• Zetia D4
• Ezetimibe-d

• Inchi： InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i7D,8D,9D,10D
• InChI Key： OLNTVTPDXPETLC-ARVCERDTSA-N
• SMILES： O=C1[C@H](CC[C@H](O)C2=CC=C(F)C=C2)[C@@H](C3=CC=C(O)C=C3)N1C(C([2H])=C4[2H])=C([2H])C([2H])=C4F

Computed Properties

• Exact Mass: 413.17400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 152-154°C
• PSA: 60.77000
• LogP: 4.95330

Ezetimibe-d Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.